Cas no 2243507-16-4 (6-Oxabicyclo[3.2.1]octan-1-ylmethanamine;hydrochloride)

• Product Name: 6-Oxabicyclo[3.2.1]octan-1-ylmethanamine;hydrochloride
• CAS No: 2243507-16-4
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 6399634
• PubChem ID: 138040687
• Update Time: 2025-10-29

6-Oxabicyclo[3.2.1]octan-1-ylmethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3339410822
• 2243507-16-4
• EN300-6488019
• 6-Oxabicyclo[3.2.1]octan-1-ylmethanamine;hydrochloride
• {6-oxabicyclo[3.2.1]octan-1-yl}methanamine hydrochloride

• Inchi： 1S/C8H15NO.ClH/c9-5-8-3-1-2-7(4-8)10-6-8;/h7H,1-6,9H2;1H
• InChI Key： LWNDWAUWAWYFOL-UHFFFAOYSA-N
• SMILES： Cl.O1CC2(CN)CCCC1C2

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 6-Oxabicyclo[3.2.1]octan-1-ylmethanamine;hydrochloride

Comprehensive Overview of 6-Oxabicyclo[3.2.1]octan-1-ylmethanamine hydrochloride (CAS No. 2243507-16-4)

The compound 6-Oxabicyclo[3.2.1]octan-1-ylmethanamine hydrochloride (CAS No. 2243507-16-4) is a bicyclic organic molecule featuring an oxygen atom integrated into its structure. This unique scaffold has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for experimental and industrial use. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive compounds, given its rigid bicyclic framework and functional group versatility.

In recent years, the demand for heterocyclic compounds like 6-Oxabicyclo[3.2.1]octan-1-ylmethanamine has surged, driven by their utility in designing central nervous system (CNS) therapeutics and enzyme inhibitors. The compound's bicyclic ether structure mimics natural product motifs, which are often associated with high binding affinity and selectivity. This aligns with the growing trend in fragment-based drug design (FBDD), where small, rigid molecules serve as starting points for optimizing drug candidates. Additionally, its amine hydrochloride derivative facilitates easier purification and handling, addressing common challenges in synthetic chemistry workflows.

From an industrial perspective, CAS No. 2243507-16-4 is often explored for its potential in catalysis and polymer modification. Its oxygen-containing ring system can act as a ligand or co-catalyst in asymmetric synthesis, a hot topic in green chemistry. Moreover, its incorporation into smart materials has been investigated, particularly for applications requiring thermal stability and controlled release properties. These attributes make it a subject of interest in patent literature and academic publications, where its synthetic routes and derivatization strategies are frequently discussed.

The safety profile and regulatory compliance of 6-Oxabicyclo[3.2.1]octan-1-ylmethanamine hydrochloride are critical considerations for its adoption in commercial applications. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure workplace safety. Environmental impact studies suggest that its degradation products are low-risk, aligning with the global push toward sustainable chemistry. This positions the compound favorably for use in biodegradable formulations and eco-friendly processes, which are increasingly prioritized by manufacturers and consumers alike.

In summary, 6-Oxabicyclo[3.2.1]octan-1-ylmethanamine hydrochloride (CAS No. 2243507-16-4) represents a versatile and promising chemical entity with broad applicability across multiple disciplines. Its structural features, combined with its practical advantages, make it a valuable asset in both research and industrial settings. As scientific advancements continue to uncover new uses for such specialty chemicals, this compound is poised to remain at the forefront of innovation in the years to come.